Cas no 2228116-97-8 (2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid
• CAS No: 2228116-97-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6561197
• PubChem ID: 165658666
• Update Time: 2025-05-21

2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid
• 2228116-97-8
• 2-amino-2-[1-(1-ethyl-1H-pyrazol-5-yl)cyclopropyl]acetic acid
• EN300-1786527

• Inchi： 1S/C10H15N3O2/c1-2-13-7(3-6-12-13)10(4-5-10)8(11)9(14)15/h3,6,8H,2,4-5,11H2,1H3,(H,14,15)
• InChI Key： PTBCMJSQNJIFCT-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CC=NN2CC)CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid

Exploring the Potential of 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid (CAS No. 2228116-97-8) in Modern Chemistry

The compound 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid (CAS No. 2228116-97-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. This unique molecule, characterized by its cyclopropylacetic acid backbone and ethylpyrazole substitution, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural complexity and functional versatility.

One of the most intriguing aspects of 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid is its role in addressing current challenges in drug design. The presence of both amino and carboxylic acid functional groups allows for diverse chemical modifications, making it a valuable building block in pharmaceutical synthesis. Recent studies have explored its application in creating small molecule inhibitors, particularly in the context of enzyme modulation and receptor targeting.

The ethylpyrazole moiety in CAS 2228116-97-8 contributes to its unique physicochemical properties, including improved metabolic stability and oral bioavailability compared to simpler analogs. This characteristic aligns with the growing demand for drug-like compounds that can overcome the limitations of traditional therapeutics. As the pharmaceutical industry shifts toward precision medicine, compounds like 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid are becoming increasingly valuable for their potential in targeted therapy development.

In the context of green chemistry initiatives, researchers are investigating sustainable synthetic routes for 2228116-97-8. The compound's structural features present interesting challenges and opportunities for atom-economical synthesis and catalytic processes. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in optimizing the production of this valuable chemical intermediate.

The potential applications of 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid extend beyond pharmaceuticals. Materials scientists are exploring its use in functional materials development, particularly in creating smart polymers and coordination complexes. The compound's ability to form stable metal-organic frameworks (MOFs) has attracted attention in the field of materials science, where researchers seek novel compounds for catalysis and molecular recognition applications.

Analytical characterization of CAS 2228116-97-8 presents unique challenges due to its complex structure. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its purity and structural integrity. The development of robust analytical methods for this compound is crucial for quality control in both research and potential industrial applications.

From a commercial perspective, 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid represents an emerging fine chemical with growing market potential. As demand increases for specialized chemical building blocks, suppliers are scaling up production while maintaining strict quality standards. The compound's unique structure positions it well in the competitive landscape of custom synthesis and contract research services.

Future research directions for 2228116-97-8 include exploring its potential in bioconjugation chemistry and prodrug development. The compound's reactive groups offer opportunities for creating targeted drug delivery systems and diagnostic probes. Additionally, computational chemists are employing molecular modeling techniques to predict its interactions with biological targets, accelerating the discovery of new applications.

In conclusion, 2-amino-2-1-(1-ethyl-1H-pyrazol-5-yl)cyclopropylacetic acid (CAS No. 2228116-97-8) represents a fascinating case study in modern chemical research. Its structural complexity, functional versatility, and potential applications across multiple scientific disciplines make it a compound of significant interest. As research continues to uncover new properties and applications for this molecule, it is likely to play an increasingly important role in advancing both pharmaceutical innovation and materials science.